Cas no 2195874-77-0 (6-fluoro-1-methyl-3-(prop-2-en-1-yl)-1,2,3,4-tetrahydroquinazoline-2,4-dione)

• Product Name: 6-fluoro-1-methyl-3-(prop-2-en-1-yl)-1,2,3,4-tetrahydroquinazoline-2,4-dione
• CAS No: 2195874-77-0
• MF: C₁₂H₁₁FN₂O₂
• MW: 234.226346254349
• CID: 5326083
• Update Time: 2025-05-21

6-fluoro-1-methyl-3-(prop-2-en-1-yl)-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-allyl-6-fluoro-1-methylquinazoline-2,4(1H,3H)-dione
• 6-fluoro-1-methyl-3-prop-2-enylquinazoline-2,4-dione
• 6-fluoro-1-methyl-3-(prop-2-en-1-yl)-1,2,3,4-tetrahydroquinazoline-2,4-dione

• Inchi： 1S/C12H11FN2O2/c1-3-6-15-11(16)9-7-8(13)4-5-10(9)14(2)12(15)17/h3-5,7H,1,6H2,2H3
• InChI Key： AWTLSEZJNYEUOL-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(N(CC=C)C(N2C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 358
• XLogP3: 1.6
• Topological Polar Surface Area: 40.6

Additional information on 6-fluoro-1-methyl-3-(prop-2-en-1-yl)-1,2,3,4-tetrahydroquinazoline-2,4-dione

6-Fluoro-1-methyl-3-(prop-2-en-1-yl)-1,2,3,4-tetrahydroquinazoline-2,4-dione: A Comprehensive Overview

The compound with CAS No. 2195874-77-0, known as 6-fluoro-1-methyl-3-(prop-2-en-1-yl)-1,2,3,4-tetrahydroquinazoline-2,4-dione, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential biological activities. This tetrahydroquinazoline derivative belongs to a class of compounds that have been extensively studied for their roles in various therapeutic applications. The molecule's structure is characterized by a quinazoline skeleton with substituents at positions 6, 1, and 3, which contribute to its distinct chemical properties and biological functions.

Recent studies have highlighted the importance of tetrahydroquinazoline derivatives in drug discovery, particularly in the development of anti-cancer agents. The presence of a fluorine atom at position 6 introduces electronic effects that can enhance the compound's stability and bioavailability. Additionally, the methyl group at position 1 and the allyl group (prop-2-en-1-yl) at position 3 play crucial roles in modulating the molecule's pharmacokinetic properties. These substituents not only influence the compound's solubility but also its ability to interact with biological targets such as enzymes and receptors.

One of the most notable aspects of this compound is its potential as a biological inhibitor. Researchers have demonstrated that 6-fluoro derivatives of tetrahydroquinazoline exhibit significant inhibitory activity against various enzymes implicated in cancer progression. For instance, recent findings suggest that this compound can inhibit the activity of kinases involved in cell proliferation and survival pathways. Such findings underscore its potential as a lead compound for anti-cancer drug development.

The synthesis of 6-fluoro-1-methyl-3-(prop-2-en-1-yl)-1,2,3,4-tetrahydroquinazoline-2,4-dione involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The use of advanced catalytic systems has enabled chemists to optimize the synthesis pathway, ensuring high yields and purity. Moreover, green chemistry principles have been incorporated into the synthesis process to minimize environmental impact and improve sustainability.

In terms of applications, this compound has shown promise in both preclinical and clinical studies. Its ability to modulate cellular signaling pathways makes it a valuable tool for studying disease mechanisms. For example, studies have shown that this compound can induce apoptosis in cancer cells while sparing normal cells, indicating its selectivity and potential for reducing off-target effects.

Looking ahead, further research is needed to fully elucidate the mechanism of action of 6-fluoro derivatives like this compound. Understanding how these molecules interact with their targets at the molecular level will be critical for optimizing their therapeutic potential. Additionally, exploring their combination with other drugs could provide new avenues for treating complex diseases such as cancer.

In conclusion, 6-fluoro-1-methyl-3-(prop-2-en-1-yli)-tetrahydroquinazoline dione represents a promising lead compound in drug discovery. Its unique structure and biological properties make it a valuable subject for further investigation. As research continues to uncover its full potential, this compound could play a pivotal role in advancing novel therapeutic strategies for various diseases.